Cas no 2229553-33-5 (6-(nitromethyl)pyrazolo1,5-apyrimidine)

6-(Nitromethyl)pyrazolo[1,5-a]pyrimidine is a nitro-functionalized heterocyclic compound with a pyrazolo[1,5-a]pyrimidine core structure. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The nitromethyl group enhances reactivity, enabling selective modifications such as reduction to amines or participation in nucleophilic addition reactions. Its fused bicyclic framework offers structural rigidity, which can be advantageous in drug design for improving binding affinity and metabolic stability. The compound's well-defined synthetic route and functional group versatility make it a valuable building block for developing novel therapeutic agents or crop protection chemicals.
6-(nitromethyl)pyrazolo1,5-apyrimidine structure
2229553-33-5 structure
Product Name:6-(nitromethyl)pyrazolo1,5-apyrimidine
CAS No:2229553-33-5
MF:C7H6N4O2
MW:178.14814043045
CID:5979368
PubChem ID:165971713
Update Time:2025-11-06

6-(nitromethyl)pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • 6-(nitromethyl)pyrazolo1,5-apyrimidine
    • 6-(nitromethyl)pyrazolo[1,5-a]pyrimidine
    • 2229553-33-5
    • EN300-1737075
    • Inchi: 1S/C7H6N4O2/c12-11(13)5-6-3-8-7-1-2-9-10(7)4-6/h1-4H,5H2
    • InChI Key: VQQJLXYQRBYYKF-UHFFFAOYSA-N
    • SMILES: [O-][N+](CC1C=NC2=CC=NN2C=1)=O

Computed Properties

  • Exact Mass: 178.04907545g/mol
  • Monoisotopic Mass: 178.04907545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 76Ų

6-(nitromethyl)pyrazolo1,5-apyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1737075-0.05g
6-(nitromethyl)pyrazolo[1,5-a]pyrimidine
2229553-33-5
0.05g
$1188.0 2023-09-20
Enamine
EN300-1737075-0.1g
6-(nitromethyl)pyrazolo[1,5-a]pyrimidine
2229553-33-5
0.1g
$1244.0 2023-09-20
Enamine
EN300-1737075-0.25g
6-(nitromethyl)pyrazolo[1,5-a]pyrimidine
2229553-33-5
0.25g
$1300.0 2023-09-20
Enamine
EN300-1737075-0.5g
6-(nitromethyl)pyrazolo[1,5-a]pyrimidine
2229553-33-5
0.5g
$1357.0 2023-09-20
Enamine
EN300-1737075-1.0g
6-(nitromethyl)pyrazolo[1,5-a]pyrimidine
2229553-33-5
1g
$1414.0 2023-05-23
Enamine
EN300-1737075-2.5g
6-(nitromethyl)pyrazolo[1,5-a]pyrimidine
2229553-33-5
2.5g
$2771.0 2023-09-20
Enamine
EN300-1737075-5.0g
6-(nitromethyl)pyrazolo[1,5-a]pyrimidine
2229553-33-5
5g
$4102.0 2023-05-23
Enamine
EN300-1737075-10.0g
6-(nitromethyl)pyrazolo[1,5-a]pyrimidine
2229553-33-5
10g
$6082.0 2023-05-23
Enamine
EN300-1737075-1g
6-(nitromethyl)pyrazolo[1,5-a]pyrimidine
2229553-33-5
1g
$1414.0 2023-09-20
Enamine
EN300-1737075-5g
6-(nitromethyl)pyrazolo[1,5-a]pyrimidine
2229553-33-5
5g
$4102.0 2023-09-20

Additional information on 6-(nitromethyl)pyrazolo1,5-apyrimidine

Exploring the Potential of 6-(Nitromethyl)pyrazolo[1,5-a]pyrimidine (CAS No. 2229553-33-5) in Modern Pharmaceutical Research

The compound 6-(nitromethyl)pyrazolo[1,5-a]pyrimidine (CAS No. 2229553-33-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in drug discovery. As a derivative of the pyrazolo[1,5-a]pyrimidine scaffold, this molecule exhibits remarkable versatility, making it a subject of intense study in medicinal chemistry. Researchers are particularly interested in its nitromethyl functional group, which can serve as a key intermediate for further chemical modifications.

In the context of current pharmaceutical trends, 6-(nitromethyl)pyrazolo[1,5-a]pyrimidine aligns with the growing demand for novel heterocyclic compounds that can address challenges in targeted drug delivery and selective enzyme inhibition. The pyrazolo[1,5-a]pyrimidine core structure is known for its bioisosteric properties with purine bases, which explains its potential in developing kinase inhibitors and anticancer agents. This connection to cancer research makes it particularly relevant to current healthcare discussions.

The synthetic accessibility of CAS 2229553-33-5 has been another area of focus, with recent publications highlighting innovative green chemistry approaches to its preparation. Environmental consciousness in chemical synthesis has become a major concern among researchers, and this compound's potential for sustainable production methods adds to its appeal. The nitromethyl group in particular offers interesting possibilities for click chemistry applications, a hot topic in contemporary pharmaceutical development.

From a structural perspective, the 6-(nitromethyl)pyrazolo[1,5-a]pyrimidine framework demonstrates excellent hydrogen bonding capacity and π-stacking potential, properties that are crucial for drug-target interactions. These characteristics have led to investigations into its use as a molecular scaffold for designing new CNS-active compounds, particularly in the context of neurodegenerative disease research, which remains one of the most searched medical topics online.

Recent computational studies using molecular docking simulations have suggested that derivatives of 2229553-33-5 might show affinity for various protein targets implicated in inflammatory pathways. This positions the compound as potentially valuable in the development of next-generation anti-inflammatory drugs, a therapeutic area that continues to attract substantial research investment and public interest.

The nitromethylpyrazolopyrimidine structure also shows promise in agricultural chemistry, particularly in the design of novel plant growth regulators. This application aligns with current global concerns about food security and sustainable agriculture, topics that frequently appear in scientific searches and discussions. The compound's potential role in developing eco-friendly agrochemicals makes it relevant to these pressing environmental issues.

In terms of intellectual property landscape, 6-(nitromethyl)pyrazolo[1,5-a]pyrimidine and its derivatives have been the subject of several recent patent applications, indicating growing commercial interest. The compound's structural novelty combined with its diverse biological activities makes it an attractive candidate for pharmaceutical development pipelines, especially in therapeutic areas where small molecule drugs continue to dominate.

Analytical characterization of CAS 2229553-33-5 has benefited from advances in spectroscopic techniques, particularly NMR crystallography and mass spectrometry. These methods have provided detailed insights into the compound's molecular structure and solid-state properties, information that is crucial for understanding its physicochemical behavior and potential formulation challenges.

Looking forward, the scientific community anticipates that 6-(nitromethyl)pyrazolo[1,5-a]pyrimidine will continue to be an important building block in medicinal chemistry. Its combination of synthetic versatility and biological relevance positions it well to contribute to the discovery of new therapeutic agents addressing some of today's most challenging medical conditions. As research progresses, we can expect to see more publications exploring the full potential of this fascinating heterocyclic system.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.